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Welcome to the Technical Support Center for researchers, scientists, and drug development
professionals. This resource provides troubleshooting guidance and answers to frequently
asked questions regarding the reduction of non-target species capture in pheromone traps
during experimental setups.

Frequently Asked Questions (FAQs)

Q1: Why am I catching a high number of non-target species in my pheromone traps?

Al: High bycatch can be attributed to several factors. The pheromone lure itself may contain
components that are attractive to a broader range of species than intended.[1][2] Additionally,
the visual cues of the trap, such as its color and design, can attract non-target insects.[3][4]
Environmental factors and trap placement also play a significant role; for instance, placing
traps near flowering plants or in areas with high insect diversity can increase the chances of
capturing non-target species.

Q2: Can the color of the pheromone trap influence bycatch?

A2: Absolutely. Research has shown that trap color is a significant factor in attracting both
target and non-target insects. For example, red or green colored sticky traps have been found
to catch fewer native and introduced bees compared to the standard white, yellow, or blue
traps.[5] While white and blue traps tend to attract more honey bees and bumblebees, yellow
traps can also have high bycatch rates for various insects.[4][5]
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Q3: How does the design of the trap affect the capture of non-target species?

A3: Trap design plays a crucial role in selectivity. Bucket traps, for instance, may capture a
different range of species compared to delta or funnel traps.[1][6][7] Modifications to the trap
design, such as adding escape windows or mesh screens with specific opening sizes, can
physically prevent larger non-target species from entering or allow them to escape, while
retaining the smaller target species.[5]

Q4: My lure is supposed to be species-specific, so why am | still getting bycatch?

A4: While pheromone lures are designed to be highly specific, some non-target species may
share similar pheromone components, leading to cross-attraction.[1] Additionally, some lures
might not be as pure as claimed, containing trace amounts of other compounds that attract
other species. The concentration and release rate of the pheromone can also influence which
species are attracted.

Q5: What is the ideal placement for pheromone traps to minimize bycatch?

A5: Optimal trap placement depends on the target species and the environment. Generally,
placing traps away from the borders of a field and within the crop canopy can sometimes
reduce bycatch. The height of the trap is also a critical factor and should be adjusted based on
the flight behavior of the target insect. Avoid placing traps in locations that are known hotspots
for non-target beneficial insects, such as near beehives or flowering field margins.

Troubleshooting Guides

This section provides structured guidance to address specific issues you may be encountering
in your experiments.

Issue 1: High capture of beneficial insects (e.g., bees,
ladybugs).

e Symptom: Your traps are catching a significant number of pollinators and predatory insects.

e Possible Causes & Solutions:
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Possible Cause

Troubleshooting Step

Expected Outcome

Inappropriate Trap Color

Switch from white, yellow, or
blue traps to red or green
traps.[4][5]

A significant reduction in the
capture of bees and other
beneficial insects that are less
attracted to red and green

wavelengths.

Non-selective Trap Design

If using bucket traps, consider
switching to a more selective
design like a delta trap, or
modify the existing trap with

escape slits.

Fewer large-bodied beneficial

insects will be captured.

Lure Attracting a Broad

Spectrum

Contact the lure manufacturer
to inquire about the purity and
specificity of the pheromone
blend. Consider testing lures

from different suppliers.

A more targeted attraction of
the desired species with less

impact on beneficials.

Trap Placement

Relocate traps away from
areas with high densities of
flowering plants or known
nesting sites for beneficial

insects.

Reduced incidental capture of
pollinators and predators

foraging in these areas.

Issue 2: Capturing a large nhumber of non-target moths
of a similar size to the target species.

o Symptom: The sticky liners are filled with various moth species, making it difficult to count

the target pest.

e Possible Causes & Solutions:
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Possible Cause

Troubleshooting Step

Expected Outcome

Shared Pheromone

Components

Research the pheromone
composition of the most
common non-target moths. If
there is an overlap, investigate
lures with a different blend

ratio of the key attractants.[1]

Increased specificity of the
lure, leading to a higher
proportion of the target species

in the catch.

Lure Release Rate

The release rate of the lure
may be too high, attracting
less sensitive, non-target
species. Try using a lure with a
lower, more controlled release

rate.

A more refined pheromone
plume that is primarily detected

by the target species.

Trap Design Not Optimized

Experiment with different trap
designs (e.g., bucket vs. delta)
as the flight behavior and entry
preference can vary between

moth species.[6][7]

One trap design may prove to
be more selective for the target

species' behavior.

Data on Bycatch Reduction Strategies

The following tables summarize quantitative data from various studies on the effectiveness of

different methods to reduce non-target species capture.

Table 1: Effect of Trap Color on the Capture of Non-Target Bees
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Honey Bees (Apis

Bumble Bees

Native Bees

Trap Color . (Lasioglossum &
mellifera) (Bombus spp.)
Hylaeus spp.)

White High Moderate High

Blue Moderate High Low

Yellow Low Low Moderate

Red Very Low Very Low Very Low

Green Very Low Very Low Very Low

Source: Adapted from
research on
pheromone trap

colors.[5]

Table 2: Comparison of Lure Composition on Target and Non-Target Moth Capture

Target Species (S.

Lure Composition

frugiperda) Capture

Non-Target Species (L.
loreyi) Capture

2-Component Lure Moderate Low (<5%)
3-Component Lure High High (up to 12%)
4-Component Lure High Low (<5%)

Source: Adapted from a study
comparing different

pheromone lure blends.[1]

Experimental Protocols

Protocol 1: Evaluating the Effect of Trap Color on

Bycatch
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Objective: To determine the optimal trap color for maximizing target species capture while
minimizing the bycatch of non-target insects.

Materials:

e Pheromone traps of at least three different colors (e.g., white, red, green).

e Pheromone lures for the target species.

 Sticky liners for each trap.

o Field stakes or hangers for trap deployment.

o Data collection sheets.

» Forceps for insect removal and identification.

Methodology:

o Site Selection: Choose an experimental site with a known population of the target species.

o Trap Preparation: Assemble the traps according to the manufacturer's instructions. Place a
fresh sticky liner and a pheromone lure in each trap.

o Experimental Design:

[¢]

Use a randomized complete block design.

[¢]

Each block will contain one trap of each color being tested.

[e]

Replicate each block at least four times.

o

Ensure a minimum distance of 20 meters between traps within a block and 50 meters
between blocks to avoid interference.

e Trap Deployment:

o Deploy the traps at a height and position that is optimal for the target species.
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o Record the GPS coordinates of each trap.

» Data Collection:
o Check the traps at regular intervals (e.g., weekly).
o Carefully remove the sticky liners and replace them with new ones.

o In a laboratory setting, identify and count the number of target species and all non-target
species on each liner.

o Data Analysis:

o Calculate the mean number of target and non-target insects captured per trap for each
color.

o Use statistical analysis (e.g., ANOVA) to determine if there are significant differences in
capture rates between the different colored traps.

Protocol 2: Assessing the Efficacy of Trap Modifications
for Bycatch Reduction

Objective: To evaluate the effectiveness of physical modifications to a standard pheromone trap
in reducing the capture of non-target species.

Materials:
o Standard pheromone traps (e.g., bucket traps).

» Modified traps of the same type (e.g., with mesh screens over the entrance or escape
windows).

e Pheromone lures for the target species.
» Collection containers for the traps.

e Data collection sheets.
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Methodology:
e Trap Modification:

o For the modified traps, install a wire mesh screen (specify mesh size) over the trap
entrance.

o Alternatively, create escape windows (specify dimensions and location) on the trap body.
o Experimental Design:

o Set up paired plots, with each plot containing one standard trap and one modified trap.

o Replicate these pairs in at least five different locations within the experimental area.

o Maintain a distance of at least 20 meters between the traps in each pair and 50 meters
between pairs.

o Trap Deployment and Data Collection:
o Follow the deployment and data collection steps outlined in Protocol 1.
o Data Analysis:
o For each trap type, calculate the mean number of target and non-target species captured.

o Calculate the bycatch reduction percentage for the modified traps compared to the
standard traps.

o Use a t-test or other appropriate statistical analysis to determine if the difference in
bycatch is significant.

Visualizations
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Caption: Workflow for evaluating pheromone trap color on bycatch.
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Caption: Logical relationships in bycatch reduction strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Support Center: Pheromone Traps & Non-
Target Species Capture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110173#reducing-non-target-species-capture-in-
pheromone-traps]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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